Cas no 25451-09-6 (1,3-Propanediol,2,2-di-p-tolyl- (8CI))

1,3-Propanediol,2,2-di-p-tolyl- (8CI) structure
25451-09-6 structure
Product Name:1,3-Propanediol,2,2-di-p-tolyl- (8CI)
CAS No:25451-09-6
MF:C17H20O2
MW:256.339505195618
CID:282581
PubChem ID:213000
Update Time:2025-04-19

1,3-Propanediol,2,2-di-p-tolyl- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2,2-di-p-tolyl- (8CI)
    • 2,2-bis(4-methylphenyl)propane-1,3-diol
    • DTXSID10180120
    • 25451-09-6
    • 1,3-Propanediol, 2,2-di-p-tolyl-
    • 2,2-Di(p-tolyl)-1,3-propanediol
    • Inchi: 1S/C17H20O2/c1-13-3-7-15(8-4-13)17(11-18,12-19)16-9-5-14(2)6-10-16/h3-10,18-19H,11-12H2,1-2H3
    • InChI Key: AOBZBJVTSNDERG-UHFFFAOYSA-N
    • SMILES: OCC(CO)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 256.1464
  • Monoisotopic Mass: 256.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 3

Experimental Properties

  • Density: 1.113
  • Boiling Point: 442.7°Cat760mmHg
  • Flash Point: 209.1°C
  • Refractive Index: 1.584
  • PSA: 40.46
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